Cas no 898757-87-4 (Ethyl 4-(4-hexyloxyphenyl)-4-oxobutyrate)

• Product Name: Ethyl 4-(4-hexyloxyphenyl)-4-oxobutyrate
• CAS No: 898757-87-4
• MF: C₁₈H₂₆O₄
• MW: 306.396646022797
• MDL: MFCD02261439
• CID: 1945247
• PubChem ID: 24727579
• Update Time: 2025-06-24

Ethyl 4-(4-hexyloxyphenyl)-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-hexoxyphenyl)-4-oxobutanoate
• ETHYL 4-(4-HEXYLOXYPHENYL)-4-OXOBUTYRATE
• CTK5G4147
• AG-H-64029
• KB-201733
• ETHYL 4-[4-(HEXYLOXY)PHENYL]-4-OXOBUTANOATE
• 898757-87-4
• AKOS016022993
• ETHYL4-(4-HEXYLOXYPHENYL)-4-OXOBUTYRATE
• MFCD02261439
• DTXSID40645797
• Ethyl 4-(4-hexyloxyphenyl)-4-oxobutyrate

• MDL： MFCD02261439
• Inchi： 1S/C18H26O4/c1-3-5-6-7-14-22-16-10-8-15(9-11-16)17(19)12-13-18(20)21-4-2/h8-11H,3-7,12-14H2,1-2H3
• InChI Key： MFNFDDBUNDAQDC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(CCC(=O)OCC)=O)CCCCCC

Computed Properties

• Exact Mass: 306.18300
• Monoisotopic Mass: 306.18310931Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 4.17170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 4-(4-hexyloxyphenyl)-4-oxobutyrate

Ethyl 4-(4-hexyloxyphenyl)-4-oxobutyrate (CAS No. 898757-87-4): A Comprehensive Overview

Ethyl 4-(4-hexyloxyphenyl)-4-oxobutyrate, identified by its CAS number 898757-87-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various biochemical pathways and drug development processes.

The molecular structure of Ethyl 4-(4-hexyloxyphenyl)-4-oxobutyrate consists of a butyrate ester moiety linked to a phenyl ring substituted with a hexyloxy group. This configuration imparts distinct physicochemical properties that make it a valuable candidate for further investigation. The presence of the ester group and the hydrophobic hexyloxy side chain suggests potential interactions with biological targets, making it a promising scaffold for medicinal chemistry applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological processes through precise targeting. Ethyl 4-(4-hexyloxyphenyl)-4-oxobutyrate has been explored in several preclinical studies for its potential role in influencing key signaling pathways. Its structural features allow for selective binding to specific receptors or enzymes, which could lead to therapeutic benefits in areas such as inflammation, neurodegeneration, and metabolic disorders.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a manner that is both selective and potent. The hexyloxy group enhances lipophilicity, facilitating better cell membrane penetration, while the ester functionality provides a site for further chemical modifications. These properties make it an attractive candidate for designing next-generation drugs that require improved bioavailability and target specificity.

Recent studies have highlighted the potential of Ethyl 4-(4-hexyloxyphenyl)-4-oxobutyrate in the context of neuroprotective agents. Research indicates that this compound may exert protective effects against oxidative stress and neuroinflammation, which are key pathological mechanisms underlying various neurological disorders. The ability to modulate these pathways without significant off-target effects makes it a promising candidate for further development.

The compound's utility also extends to the field of metabolic research. Emerging evidence suggests that it can influence lipid metabolism and glucose homeostasis, potentially offering benefits in the management of metabolic syndrome and related conditions. By targeting specific enzymes involved in metabolic pathways, Ethyl 4-(4-hexyloxyphenyl)-4-oxobutyrate may help restore normal physiological functions disrupted by metabolic imbalances.

In addition to its therapeutic potential, Ethyl 4-(4-hexyloxyphenyl)-4-oxobutyrate has shown promise as a tool in chemical biology research. Its well-defined structure allows researchers to investigate mechanisms of action and interactions with biological systems in detail. This has led to new insights into how small molecules can be designed to interact with complex biological networks, providing valuable data for drug discovery efforts.

The synthesis and characterization of this compound have been refined through advanced chemical methodologies. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure high purity and accurate structural determination. These advancements have enabled researchers to conduct more rigorous studies on its biological activity and pharmacological properties.

The future prospects for Ethyl 4-(4-hexyloxyphenyl)-4-oxobutyrate are promising, with ongoing research aimed at optimizing its pharmacokinetic profile and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development into novel therapeutic agents. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion, Ethyl 4-(4-hexyloxyphenyl)-4-oxobutyrate (CAS No. 898757-87-4) represents a significant advancement in the realm of biochemical research. Its unique structural features and demonstrated biological activity make it a valuable compound for further investigation. With continued research and development, it holds the potential to contribute to breakthroughs in medicine and improve patient outcomes across various therapeutic areas.